Cas no 1296346-83-2 (1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene)
1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene Chemical and Physical Properties
Names and Identifiers
-
- 1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene
- 1-(benzenesulfonylsulfinyl)-2-methoxynaphthalene
-
- Inchi: 1S/C17H14O4S2/c1-21-16-12-11-13-7-5-6-10-15(13)17(16)22(18)23(19,20)14-8-3-2-4-9-14/h2-12H,1H3
- InChI Key: JLLCOTGFJHYPRE-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(=O)(=O)S(C1=C(C=CC2C=CC=CC1=2)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 519
- XLogP3: 3.5
- Topological Polar Surface Area: 88
1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 7N-832-1MG |
1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene |
1296346-83-2 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 7N-832-5MG |
1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene |
1296346-83-2 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 7N-832-10MG |
1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene |
1296346-83-2 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 7N-832-50MG |
1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene |
1296346-83-2 | >90% | 50mg |
£102.00 | 2025-02-09 |
1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene
Recent Advances in the Study of 1-[(Benzenesulfonyl)sulfinyl]-2-methoxynaphthalene (CAS: 1296346-83-2)
The compound 1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene (CAS: 1296346-83-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfinyl-based naphthalene derivative exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a bioactive molecule in drug development.
One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific enzymatic pathways. Researchers have demonstrated that 1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene can effectively modulate the activity of sulfotransferases, a class of enzymes involved in the metabolism of xenobiotics and endogenous compounds. This inhibitory effect has been linked to its potential use in treating diseases where sulfotransferase activity is dysregulated, such as certain cancers and inflammatory disorders.
In a recent study published in the Journal of Medicinal Chemistry, the compound was synthesized via a novel catalytic sulfinylation reaction, which improved both yield and purity. The study also explored its pharmacokinetic properties, revealing favorable absorption and distribution profiles in preclinical models. These findings suggest that 1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene could serve as a lead compound for further optimization in drug discovery programs.
Another area of interest is the compound's potential as a fluorescent probe. Due to its naphthalene core, it exhibits strong fluorescence under specific conditions, making it useful for imaging and diagnostic applications. Recent work has highlighted its ability to selectively bind to certain protein targets, enabling real-time monitoring of biological processes. This dual functionality—both therapeutic and diagnostic—positions it as a valuable tool in theranostics.
Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its potential off-target effects require further investigation. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene (CAS: 1296346-83-2) represents a versatile and promising molecule in chemical biology and drug development. Its unique properties and multifunctional applications underscore its potential to contribute to advancements in both therapeutic and diagnostic fields. Future research will likely focus on optimizing its efficacy and safety profiles, paving the way for its integration into next-generation medical solutions.
1296346-83-2 (1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)